Cas no 2172201-83-9 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-difluoropropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-difluoropropanoic acid
• CAS No: 2172201-83-9
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 6099983
• PubChem ID: 165530330
• Update Time: 2025-10-31

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-difluoropropanoic acid
• EN300-1561129
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-2,2-difluoropropanoic acid
• 2172201-83-9

• Inchi： 1S/C24H26F2N2O5/c1-23(2,11-20(29)27-14-24(25,26)21(30)31)13-28-22(32)33-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19H,11-14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： WQEXOGCXCXAYLN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(CC(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-difluoropropanoic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-difluoropropanoic Acid (CAS No. 2172201-83-9): A Comprehensive Overview

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-difluoropropanoic acid (CAS No. 2172201-83-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Dab-Difluoroacetic Acid, is characterized by its unique structural features and potential applications in drug development and protein chemistry.

The core structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-difluoropropanoic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The presence of the Fmoc group allows for precise control over the reactivity of the amino group, making it an essential component in the synthesis of complex peptides and proteins.

Another notable feature of this compound is the difluoropropanoic acid moiety. Fluorinated compounds have gained increasing interest in pharmaceutical research due to their enhanced metabolic stability and improved pharmacokinetic properties. The introduction of fluorine atoms can significantly alter the physicochemical properties of a molecule, often leading to increased lipophilicity and reduced susceptibility to metabolic degradation. This makes 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-difluoropropanoic acid a valuable building block in the design of novel therapeutic agents.

In recent years, several studies have explored the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-Dab-Difluoroacetic Acid in the synthesis of peptides targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are key targets for drug discovery. The unique properties of this compound allowed researchers to develop peptides with enhanced binding affinity and selectivity for specific GPCRs, paving the way for the development of more effective and targeted therapies.

Beyond its use in peptide synthesis, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-difluoropropanoic acid has also shown promise in protein engineering. The ability to introduce fluorinated moieties into proteins can lead to significant improvements in their stability and functional properties. A study published in Protein Science demonstrated that incorporating this compound into recombinant proteins resulted in enhanced thermal stability and resistance to proteolytic degradation. These findings have important implications for the development of protein-based therapeutics and biotechnological applications.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-difluoropropanoic acid involves a series of well-established chemical reactions. The Fmoc protecting group is typically introduced using Fmoc chloride under basic conditions, followed by coupling with an appropriate amino acid derivative using a coupling reagent such as HATU or EDC·HCl. The difluoropropanoic acid moiety can be introduced through a nucleophilic substitution reaction with a suitable difluoroalkylating agent. These synthetic strategies provide a robust and scalable approach to producing this compound for various applications.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-difluoropropanoic acid (CAS No. 2172201-83-9) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an ideal candidate for the development of novel therapeutic agents and protein-based therapeutics. As research continues to advance in these areas, this compound is likely to play an increasingly important role in driving innovation and improving patient outcomes.